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Cat. No.: B080528
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Technical Whitepaper: Toxicological Profile and Safety Assessment of Dimethyl 2,2-
Dimethylpentanedioate

Executive Summary

Dimethyl 2,2-dimethylpentanedioate (CAS 13051-32-6), also known as Dimethyl 2,2-
dimethylglutarate, is a structural analog of the common solvent Dimethyl Glutarate (DMG).
While often conflated with generic dibasic esters (DBES), the presence of a gem-dimethyl
group at the

-carbon imparts distinct physicochemical stability and metabolic resistance.

This technical guide synthesizes available data with Structure-Activity Relationship (SAR)
principles to establish a safety profile. Unlike unhindered linear esters, the steric bulk of the
2,2-dimethyl substitution significantly retards enzymatic hydrolysis, altering its toxicokinetic
profile from a rapidly metabolized nutrient-like molecule to a more lipophilic, persistent systemic
agent.
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Part 1: Physicochemical Identity & Molecular
Analysis

To accurately assess toxicity, one must first understand the molecular drivers of bioavailability.

Table 1: Chemical Identity & Properties

Parameter Specification Toxicological Implication

Dimethyl 2,2-
IUPAC Name _ _ -
dimethylpentanedioate

Unique identifier for regulatory
CAS Number 13051-32-6 )
tracking.[1]

Molecular Formula -

] Small molecule; readily
Molecular Weight 188.22 g/mol
crosses cellular membranes.

Higher lipophilicity than
_ Dimethyl Glutarate (LogP 0.6),
Predicted LogP ~1.2-15 o
suggesting increased dermal

penetration.

Risk of inhalation/splash; low
Physical State Colorless Liquid volatility compared to solvents
like acetone.

Gem-dimethy! ( Critical: Steric hindrance

Structural Feature blocks nucleophilic attack by

-C) esterases.

Part 2: Metabolic Stability & Mechanism of Action

Expert Insight: The primary toxicological differentiator of this compound is the Gem-Dimethyl
Effect. Standard linear esters (like Dimethyl Adipate) are rapidly hydrolyzed by
carboxylesterases in the nasal mucosa and liver into their corresponding dicarboxylic acids and
methanol.
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However, the 2,2-dimethyl substitution creates a "steric shield" around the adjacent ester bond.
This leads to:

o Delayed Hydrolysis: Slower release of the acid metabolite.

o Prolonged Half-Life: The parent diester circulates longer, potentially acting as a solvent on
lipid membranes before metabolism occurs.

e Metabolic Pathway:

Very Slow Hydrolysis 2,2-Dimethylglutaric Acid
(SierciBiodd (Polar Excretable)

Slow Hydrolysis Monomethyl 2,2-dimethylglutarate
(Carboxylesterase (Sterically Hindered)

Dimethyl 2,2-dimethylpentanedioate  [|REEE A et SO >
(Lipophilic Parent)  paieiaiatei e T E e . REicas > Methanol
(Toxic Byproduct)

Click to download full resolution via product page

Figure 1: Metabolic pathway highlighting the kinetic bottleneck caused by steric hindrance at
the 2,2-position.

Part 3: Toxicological Profile (Read-Across & SAR
Data)

Due to the niche status of CAS 13051-32-6, the following data is derived from validated Read-
Across methodologies using Dimethyl Glutarate (CAS 1119-40-0) as the source substance,
adjusted for the increased lipophilicity of the target.

Acute Toxicity[2]
e Oral (Rat): Predicted LD50 > 2,000 mg/kg.

o Basis: Methyl esters of glutaric acid exhibit low acute toxicity. The parent acid (2,2-
dimethylglutaric acid) is a metabolite found in natural systems (e.g., Apium graveolens),
suggesting low intrinsic lethality.

e Dermal (Rabbit): Predicted LD50 > 2,000 mg/kg.
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o Warning: Enhanced lipophilicity may increase systemic absorption compared to
unhindered esters.

e |nhalation:

o Risk is moderate due to potential for "solvent effect” on lung surfactant before hydrolysis
occurs.

o Guideline: Treat as a respiratory irritant (Category 3).[2]

Irritation & Corrosivity[2][3]

o Skin:Moderate Irritant (Category 2).[3]

o Mechanism: Solvent action defats the stratum corneum. The delayed hydrolysis means
the acid metabolite is generated within the tissue rather than on the surface, potentially
leading to deeper, delayed irritation.

e Eye:Serious Eye Irritant (Category 2A).[2][4]

o Esters are known to cause transient corneal opacity.

Genotoxicity

e Ames Test: Predicted Negative.

o Evidence: Structurally similar aliphatic dibasic esters (DBES) are non-mutagenic in
Salmonella typhimurium strains.

Part 4: Experimental Validation Protocols

To validate these predictions in a drug development context, the following OECD-compliant
workflows are recommended.

Protocol A: In Vitro Metabolic Stability Assay

Purpose: To quantify the "Gem-Dimethyl Effect" on half-life (
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System: Human Liver Microsomes (HLM) or Recombinant Carboxylesterases.
Preparation:
o Prepare 10 mM stock of Dimethyl 2,2-dimethylpentanedioate in DMSO.
o Dilute to 10

M in phosphate buffer (pH 7.4).
Incubation:

o Add NADPH regenerating system (if checking oxidative metabolism) or buffer alone (for
esterase activity).

o Incubate at 37°C.
Sampling:
o Timepoints: 0, 15, 30, 60, 120, 240 min.

o Quench with ice-cold acetonitrile containing internal standard (e.g., Dimethyl Succinate-
d4).

Analysis:

o LC-MS/MS monitoring for the disappearance of parent (m/z 189 [M+H]+) and appearance
of mono-ester.

Self-Validating Control: Run parallel incubation with Dimethyl Glutarate.
o Success Criteria: The

of the 2,2-dimethyl analog should be

longer than the unhindered Dimethyl Glutarate.
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Protocol B: 3D Reconstructed Human Epidermis (RhE)

Irritation Test
Purpose: To replace rabbit testing (OECD 439).

Tissue: EpiDerm™ or SkinEthic™ RHE models.
e Dosing: Apply 30
L neat substance to the tissue surface.

o Exposure: 60 minutes incubation at room temperature.
e Wash: Rinse thoroughly with PBS to remove residual ester.

o Post-Incubation: 42 hours at 37°C (allows for delayed cytotoxic effects from intracellular
hydrolysis).

e Readout: MTT Assay.
o Viability < 50% = Irritant (R38/Category 2).

Part 5: Handling & Risk Management

GHS Classification (Predicted):

Signal Word: WARNING

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2][5]
Occupational Exposure Limit (OEL):
o None established specifically.[6][7][8]

o Recommendation: Adopt the limit for Dibasic Esters (DBE) as a baseline: 10 mg/m3 (TWA).
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Personal Protective Equipment (PPE):

e Respiratory: Organic Vapor (OV) cartridge if heated or aerosolized.

o Skin: Butyl rubber gloves (Nitrile may degrade due to the solvent nature of esters).
* Eyes: Chemical splash goggles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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